DOTA-bombesin (1-14)

• Molecular Formula: C90H136N28O25S
• Molecular Weight: 2042.3 g/mol
• InChI: InChI=1S/C90H136N28O25S/c1-49(2)35-62(85(139)106-58(78(94)132)23-34-144-6)110-86(140)65(38-54-41-97-48-102-54)104-72(124)43-101-89(143)77(50(3)4)113-79(133)51(5)103-84(138)64(37-53-40-99-57-12-8-7-11-56(53)57)112-83(137)60(19-21-68(91)120)108-87(141)66(39-70(93)122)105-71(123)42-100-80(134)63(36-52-15-17-55(119)18-16-52)111-81(135)59(13-9-24-98-90(95)96)107-82(136)61(20-22-69(92)121)109-88(142)67-14-10-25-118(67)73(125)44-114-26-28-115(45-74(126)127)30-32-117(47-76(130)131)33-31-116(29-27-114)46-75(128)129/h7-8,11-12,15-18,40-41,48-51,58-67,77,99,119H,9-10,13-14,19-39,42-47H2,1-6H3,(H2,91,120)(H2,92,121)(H2,93,122)(H2,94,132)(H,97,102)(H,100,134)(H,101,143)(H,103,138)(H,104,124)(H,105,123)(H,106,139)(H,107,136)(H,108,141)(H,109,142)(H,110,140)(H,111,135)(H,112,137)(H,113,133)(H,126,127)(H,128,129)(H,130,131)(H4,95,96,98)/t51-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,77-/m0/s1
• InChIKey: GKGRKZIBRKPDEY-OJRDFMJISA-N

DOTA-Bombesin (1-14) for GRPR-Targeted Radiopharmaceutical Research

DOTA-bombesin (1-14) (CAS 593287-40-2; MW 2042.3 g/mol; formula C₉₀H₁₃₆N₂₈O₂₅S) is a synthetic conjugate of the macrocyclic chelator DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) covalently linked to the N‑terminus of the native amphibian bombesin tetradecapeptide (pGlu-Gln-Arg-Leu-Gly-Asn-Gln-Trp-Ala-Val-Gly-His-Leu-Met-NH₂) . The compound functions as a bifunctional chelator (BFC)–targeting-vector construct: the DOTA cage stably coordinates diagnostic (⁶⁸Ga, ⁶⁴Cu, ⁸⁶Y, ¹¹¹In) or therapeutic (¹⁷⁷Lu, ⁹⁰Y) radiometals, while the bombesin (1-14) moiety binds with high affinity to the gastrin-releasing peptide receptor (GRPR/BB₂), which is overexpressed in prostate, breast, small-cell lung, and pancreatic carcinomas [1]. It is primarily supplied as a lyophilized powder (≥95% purity by HPLC) for laboratory-scale radiolabeling and preclinical radiopharmaceutical development .

1 Multi-isotope radiometal coordination: DOTA cage stably binds diagnostic (⁶⁸Ga, ⁶⁴Cu, ¹¹¹In) and therapeutic (¹⁷⁷Lu, ⁹⁰Y) radiometals for theranostic pairing studies.

2 Full-length (1-14) scaffold: Retains native bombesin N-terminal region reported to support GRPR-mediated internalization in preclinical models.

3 Preclinical radiolabeling workflow: Lyophilized powder (≥95% HPLC) for laboratory-scale conjugation and biodistribution studies.

• [1] Biddlecombe GB, Rogers BE, de Visser HM, Parry JJ, de Jong M, Erion JL, et al. Molecular imaging of gastrin-releasing peptide receptor-positive tumors in mice using ⁶⁴Cu- and ⁸⁶Y-DOTA-(Pro¹,Tyr⁴)-bombesin(1-14). Bioconjug Chem. 2007;18(3):724-734. View Source

DOTA-Bombesin (1-14) vs. Truncated and Alternative Conjugates

Superficially, compounds sharing the bombesin pharmacophore or the DOTA chelator might appear functionally equivalent; the evidence demonstrates otherwise. The full-length bombesin (1-14) sequence confers receptor-binding properties that are drastically different from those of truncated (7-14) analogs—a single truncation can reduce GRPR affinity by nearly an order of magnitude [1]. Similarly, exchanging DOTA for NOTA, NODAGA, or DTPA alters in vivo complex stability, pharmacokinetics, and tumor-to-background contrast in ways that cannot be predicted from in vitro affinity alone [2]. Even within the DOTA-bombesin(1-14) scaffold, amino acid substitutions (e.g., Pro¹,Tyr⁴ in MP2346) measurably shift biodistribution, particularly renal retention [3]. Consequently, procurement specifications—peptide length, chelator identity, and sequence modifications—must be matched to the intended application because generic substitution risks both sensitivity loss in diagnostic imaging and therapeutic index erosion in targeted radionuclide therapy.

Scaffold Truncated bombesin (7-14) conjugates may show measurably lower GRPR binding than full-length (1-14) scaffold; affinity context may not transfer.

Chelator Exchanging DOTA for NOTA, NODAGA, or DTPA can alter in vivo complex stability, biodistribution kinetics, and tumor-to-background contrast in ways not predicted by in vitro affinity alone.

Sequence Amino acid substitutions (e.g., Pro¹, Tyr⁴) may shift biodistribution patterns, particularly renal retention, limiting direct substitution without revalidation.

• [1] Yang YS, Zhang X, Xiong Z, Chen X. Comparative in vitro and in vivo evaluation of two ⁶⁴Cu-labeled bombesin analogs in a mouse model of human prostate adenocarcinoma. Nucl Med Biol. 2006;33(3):371-380. PMID: 16631086. View Source
• [2] Mitran B, Varasteh Z, Selvaraju RK, Lindeberg G, Sörensen J, Larhed M, et al. Selection of optimal chelator improves the contrast of GRPR imaging using bombesin analogue RM26. Int J Oncol. 2016;48(5):2124-2134. PMID: 26983776. View Source
• [3] Schroeder RPJ, Müller C, Reneman S, Melis ML, Breeman WAP, de Blois E, et al. A standardised study to compare prostate cancer targeting efficacy of five radiolabelled bombesin analogues. Eur J Nucl Med Mol Imaging. 2010;37(7):1386-1396. PMID: 20182713. View Source

DOTA-Bombesin (1-14) Quantitative Differentiation Evidence

GRPR Binding Affinity: Full-Length vs. Truncated Bombesin Scaffold

In a direct head-to-head competitive binding assay on PC-3 human prostate adenocarcinoma cells using ¹²⁵I-[Tyr⁴]BBN as radioligand, the full-length DOTA-[Lys³]BBN conjugate—a close analog of DOTA-bombesin (1-14) differing by a single Lys³ substitution—exhibited an IC₅₀ of 2.2 ± 0.5 nM, whereas the truncated DOTA-Aca-BBN(7-14) showed an IC₅₀ of 18.4 ± 0.2 nM. The native bombesin Kd was 14.8 ± 0.4 nM, and the PC-3 cell surface receptor density was 2.7 ± 0.1 × 10⁶ receptors per cell [1]. The full-length scaffold therefore provides an approximately 8.4-fold improvement in binding affinity. This finding is consistent with the known contribution of the N-terminal region of bombesin to high-affinity receptor interaction, which is lost upon truncation.

GRPR affinity: full-length vs truncated

Head-to-head

~8.4-fold higher affinity for full-length (1-14) scaffold

Supports full-length scaffold selection for GRPR binding studies.

PC-3 cells; ¹²⁵I-[Tyr⁴]BBN radioligand; IC₅₀ 2.2 vs 18.4 nM reported.

Evidence Dimension	GRPR binding affinity (IC₅₀)
Target Compound Data	DOTA-[Lys³]BBN (full-length 1-14 scaffold proxy): IC₅₀ = 2.2 ± 0.5 nM
Comparator Or Baseline	DOTA-Aca-BBN(7-14) (truncated analog): IC₅₀ = 18.4 ± 0.2 nM; native ¹²⁵I-[Tyr⁴]BBN Kd = 14.8 ± 0.4 nM
Quantified Difference	~8.4-fold lower IC₅₀ (higher affinity) for full-length vs. truncated scaffold
Conditions	Competitive binding assay; PC-3 human prostate adenocarcinoma cells; ¹²⁵I-[Tyr⁴]BBN radioligand; 37°C; 1 h incubation [1]

Why This Matters

Procurement of a truncated bombesin (7-14) conjugate instead of the full-length (1-14) scaffold will result in approximately 8-fold weaker target engagement per mass unit, directly compromising imaging sensitivity and therapeutic dose delivery to GRPR-positive tumors.

• [1] Yang YS, Zhang X, Xiong Z, Chen X. Comparative in vitro and in vivo evaluation of two ⁶⁴Cu-labeled bombesin analogs in a mouse model of human prostate adenocarcinoma. Nucl Med Biol. 2006;33(3):371-380. PMID: 16631086. View Source

Tumor-to-Organ Contrast: DOTA vs. NOTA/NODAGA Bombesin Conjugates

In a systematic chelator comparison study on the bombesin antagonist RM26 scaffold, ¹¹¹In-labeled DOTA- and DOTAGA-coupled analogs demonstrated significantly higher tumor-to-organ ratios at 4 h p.i. compared to NOTA- and NODAGA-containing variants in BALB/c nu/nu mice bearing PC-3 xenografts. The DOTA conjugate IC₅₀ was in the low nanomolar range; specifically, natIn-DOTA-PEG₂-RM26 and natIn-DOTAGA-PEG₂-RM26 showed IC₅₀ values of 4.0–4.8 nM, versus 2.6 ± 0.1 nM for natIn-NOTA-PEG₂-RM26. Despite NOTA having modestly higher absolute affinity, the DOTA/DOTAGA constructs delivered superior imaging contrast due to more favorable biodistribution and clearance kinetics [1]. At 24 h p.i., the NODAGA conjugate showed the highest tumor retention and contrast to blood, muscle, and bone, highlighting that the optimal chelator depends on the imaging time window [1].

Tumor contrast: DOTA vs NOTA/NODAGA

Class-level inference

Reported higher tumor-to-organ contrast at 4 h p.i. for DOTA/DOTAGA vs NOTA/NODAGA

Supports chelator selection for short-duration imaging protocols.

¹¹¹In-RM26 analogs; PC-3 xenograft mice; contrast advantage may invert at 24 h.

Evidence Dimension	Tumor-to-organ contrast ratios (4 h p.i.) and GRPR binding affinity (IC₅₀)
Target Compound Data	DOTA‑PEG₂‑RM26: IC₅₀ ~4.0–4.8 nM range; DOTA/DOTAGA: significantly higher tumor-to-organ ratios at 4 h p.i. vs. NOTA/NODAGA
Comparator Or Baseline	NOTA-PEG₂-RM26: IC₅₀ = 2.6 ± 0.1 nM; NOTA/NODAGA: lower tumor-to-organ ratios at 4 h p.i.
Quantified Difference	DOTA constructs yield statistically significant superior tumor-to-organ contrast at 4 h despite ~1.5–1.8× weaker absolute IC₅₀
Conditions	¹¹¹In-labeled RM26 analogs; BALB/c nu/nu mice bearing PC-3 prostate cancer xenografts; biodistribution at 4 h and 24 h p.i.; SPECT imaging [1]

Why This Matters

For diagnostic imaging at early time points (≤4 h), DOTA-based bombesin conjugates can provide objectively higher image contrast than NOTA/NODAGA alternatives, which directly impacts lesion detectability in SPECT and PET studies, regardless of in vitro affinity rankings.

• [1] Mitran B, Varasteh Z, Selvaraju RK, Lindeberg G, Sörensen J, Larhed M, et al. Selection of optimal chelator improves the contrast of GRPR imaging using bombesin analogue RM26. Int J Oncol. 2016;48(5):2124-2134. PMID: 26983776. View Source

MP2346 Analog vs. Other Bombesin Analogs: Biodistribution and Stability

In the only published study evaluating five radiolabeled bombesin analogs under identical experimental conditions, ¹¹¹In-MP2346—DOTA-(Pro¹,Tyr⁴)-bombesin(1-14), the closest literature surrogate for DOTA-bombesin (1-14)—was directly compared against ¹¹¹In-DOTA-PESIN, ¹¹¹In-AMBA, ¹¹¹In-MP2653, and ⁹⁹ᵐTc-Demobesin-1 in GRPR-overexpressing PC-3 tumor-bearing mice [1]. PC-3 tumor uptake at 1 h was: Demobesin-1 3.0±0.4, AMBA 2.7±0.5, PESIN 2.3±0.5, and MP2346 2.1±0.9 %ID/g; MP2653 was substantially lower (0.9±0.2 %ID/g). Critically, MP2346 exhibited undesirably high kidney uptake (7.9±1.9 %ID/g), which was significantly greater than all other analogs [1]. In vivo peptide stability by HPLC showed AMBA—the most stable agonist—with 36.1±2.7% intact at 5 min and 9.8±1.1% at 15 min post-injection; MP2346 stability was lower still [1]. All agonists (AMBA, MP2346, PESIN) showed favorable increases in tumor-to-blood ratios over time, while Demobesin-1 showed significantly superior tumor-to-kidney and tumor-to-pancreas ratio improvements from 1 to 24 h [1].

MP2346 vs 5 bombesin analogs

Direct head-to-head

Ranked 4th of 5 in tumor uptake; highest renal accumulation

Tumor uptake rank:

Renal retention context for dosing-window review in preclinical models.

PC-3 xenografts; MP2346 kidney ~7.9 %ID/g; tumor 2.1 %ID/g at 1 h.

Evidence Dimension	Tumor uptake (%ID/g), kidney uptake (%ID/g), in vivo peptide stability
Target Compound Data	¹¹¹In-MP2346 (DOTA-(Pro¹,Tyr⁴)-BBN(1-14)): tumor 2.1±0.9 %ID/g; kidney 7.9±1.9 %ID/g; stability < AMBA (AMBA: 36.1±2.7% intact at 5 min)
Comparator Or Baseline	Demobesin-1: tumor 3.0±0.4, kidney lower; AMBA: tumor 2.7±0.5, kidney lower; PESIN: tumor 2.3±0.5, kidney lower; MP2653: tumor 0.9±0.2 %ID/g
Quantified Difference	MP2346 kidney uptake ~3–4× higher than alternatives; tumor uptake ~30% lower than Demobesin-1; in vivo stability inferior to both Demobesin-1 and AMBA
Conditions	PC-3 human prostate adenocarcinoma xenografts in nude mice; 1 h and 24 h biodistribution; SPECT/CT imaging; ex vivo autoradiography; HPLC stability analysis of blood [1]

Why This Matters

Users procuring DOTA-bombesin(1-14) for preclinical studies must anticipate high renal accumulation (~8 %ID/g) relative to competing bombesin scaffolds; this may restrict therapeutic dosing windows but does not preclude diagnostic imaging, where tumor-to-blood contrast increases over time.

• [1] Schroeder RPJ, Müller C, Reneman S, Melis ML, Breeman WAP, de Blois E, et al. A standardised study to compare prostate cancer targeting efficacy of five radiolabelled bombesin analogues. Eur J Nucl Med Mol Imaging. 2010;37(7):1386-1396. PMID: 20182713. View Source

DOTA vs. DTPA in Bombesin Conjugates: Target Uptake and Blood Ratios

In a preclinical comparison of ¹¹¹In-labeled DTPA- vs DOTA-bombesin analogs, all compounds competitively inhibited ¹²⁵I-[Tyr⁴]BN binding with IC₅₀ values in the 2–9 nM range. However, among the four conjugates tested ([DTPA-Pro¹,Tyr⁴]BN, [DOTA-Pro¹,Tyr⁴]BN, [DTPA-ε-Lys³,Tyr⁴]BN, [DOTA-ε-Lys³,Tyr⁴]BN), ¹¹¹In-DOTA-Pro¹,Tyr⁴-BN demonstrated the highest uptake in GRPR-positive tissues (e.g., pancreas: 1.2 %ID/g vs 0.90, 0.54, and 0.79 %ID/g for the three other analogs) and the highest target-to-blood ratios [1]. Specificity was confirmed by co-injection of 0.1 mg [Tyr⁴]BN. Despite superior performance, the authors selected the DTPA conjugate for initial clinical translation due to practical handling advantages, illustrating a real-world procurement trade-off between biological performance and operational simplicity [1].

DOTA vs DTPA tissue uptake

Direct head-to-head

Reported ~33% higher GRPR-positive tissue uptake for DOTA vs DTPA conjugate

Supports DOTA selection for tissue-uptake endpoints.

¹¹¹In-labeled analogs; rat tissue distribution; pancreas 1.2 vs 0.90 %ID/g.

Evidence Dimension	GRPR-positive tissue uptake (%ID/g) and target-to-blood ratio
Target Compound Data	¹¹¹In-DOTA-Pro¹,Tyr⁴-BN: pancreas 1.2 %ID/g; highest target-to-blood ratio among four analogs
Comparator Or Baseline	¹¹¹In-DTPA-Pro¹,Tyr⁴-BN: pancreas 0.90 %ID/g; ¹¹¹In-DTPA-ε-Lys³,Tyr⁴-BN: 0.54 %ID/g; ¹¹¹In-DOTA-ε-Lys³,Tyr⁴-BN: 0.79 %ID/g
Quantified Difference	DOTA conjugate showed ~33% higher pancreatic uptake vs DTPA counterpart; IC₅₀ range 2–9 nM for all analogs
Conditions	In vivo tissue distribution in rats; GRPR-expressing CA20948 and AR42J pancreatic tumor cells; competition with [Tyr⁴]BN; ¹¹¹In labeling [1]

Why This Matters

When the primary selection criterion is maximizing radionuclide delivery per unit dose to GRPR-positive tissue—critical for both imaging sensitivity and therapeutic efficacy—DOTA-based bombesin(1-14) conjugates quantitatively outperform DTPA-based alternatives.

• [1] Breeman WAP, de Jong M, Erion JL, Bugaj JE, Srinivasan A, Bernard BF, et al. Preclinical comparison of ¹¹¹In-labeled DTPA- or DOTA-bombesin analogs for receptor-targeted scintigraphy and radionuclide therapy. J Nucl Med. 2002;43(12):1650-1656. PMID: 12454615. View Source

Affinity–Stability Trade-Off: DOTA vs. NOTA and PCTA Conjugates

A systematic evaluation of four bifunctional chelator–bombesin conjugates (DOTA-, NOTA-, PCTA-, and Oxo-DO3A-Aoc-BBN(6-14)) on T47D human breast cancer cells revealed that DOTA-Aoc-BBN(6-14) displayed a Ki of 10.61 ± 4.55 nM, which is approximately 1.7-fold weaker than NOTA-Aoc-BBN(6-14) (Ki = 6.13 ± 2.72 nM) and approximately 29-fold weaker than PCTA-Suc-Aoc-BBN(6-14) (Ki = 0.36 ± 0.05 nM) [1]. In vivo stability assessment in mice showed that the ⁶⁴Cu/DOTA-BBN complex was completely demetalated after 20 h, whereas both ⁶⁴Cu/NOTA-BBN and ⁶⁴Cu/PCTA-BBN remained intact over the same period [1]. This establishes that DOTA bombesin conjugates occupy an intermediate position: they offer adequate in vitro affinity for initial targeting but are outperformed in both affinity and long-term in vivo stability by NOTA/PCTA. However, DOTA's broader radiometal compatibility (⁶⁸Ga, ⁸⁶Y, ¹⁷⁷Lu, ⁹⁰Y, ¹¹¹In) remains a differentiating advantage not captured by these affinity and stability metrics [1].

Affinity–stability trade-off

Cross-study comparable

Ki = 10.61 nM; 0% intact at 20 h in vivo

Radiometal versatility may outweigh reported affinity–stability gap for multi-isotope workflows.

⁶⁴Cu-labeled BBN(6-14) conjugates; T47D cells; NOTA/PCTA remain ~100% intact at 20 h.

Evidence Dimension	GRPR binding affinity (Ki) and in vivo ⁶⁴Cu complex stability (20 h)
Target Compound Data	DOTA-Aoc-BBN(6-14): Ki = 10.61 ± 4.55 nM; ⁶⁴Cu/DOTA-BBN: 0% intact at 20 h in vivo
Comparator Or Baseline	NOTA-Aoc-BBN(6-14): Ki = 6.13 ± 2.72 nM; ⁶⁴Cu/NOTA-BBN: ~100% intact at 20 h. PCTA-Suc-Aoc-BBN(6-14): Ki = 0.36 ± 0.05 nM; ⁶⁴Cu/PCTA-BBN: ~100% intact at 20 h. Native bombesin: Ki = 0.76 ± 0.54 nM
Quantified Difference	DOTA Ki ~1.7× weaker than NOTA, ~29× weaker than PCTA; DOTA in vivo stability 0% vs ~100% for NOTA/PCTA at 20 h
Conditions	T47D human breast cancer cells; ¹²⁵I-[Tyr⁴]bombesin radioligand; Kd = 1.5 × 10⁻¹⁰ M; competition assay; in vivo stability in mice over 20 h [1]

Why This Matters

For imaging applications requiring prolonged circulation times (>20 h) or the highest possible target affinity, NOTA- or PCTA-conjugated bombesin may be preferable; DOTA-bombesin(1-14) is optimal when radiometal versatility (multi-isotope theranostics) outweighs the affinity–stability gap.

• [1] Ferreira CL, Yapp DT, Mandel D, Gill RK, Boros E, Wong MQ, et al. Evaluation of ⁶⁴Cu-labeled bifunctional chelate–bombesin conjugates. Bioconjug Chem. 2011;22(8):1729-1735. DOI: 10.1021/bc2002665. View Source

DOTA-Bombesin (1-14) Application Scenarios

Multi-Isotope Theranostics with a Single Chelator

DOTA-bombesin (1-14) is the scaffold of choice when a single conjugate must coordinate both diagnostic (⁶⁸Ga for PET, ¹¹¹In for SPECT) and therapeutic (¹⁷⁷Lu, ⁹⁰Y) radiometals without synthetic re-engineering. As demonstrated by Breeman et al., DOTA-conjugated bombesin analogs achieve the highest absolute target-tissue uptake among chelator variants [1], and the DOTA cage's broad metal-coordination scope enables true theranostic pairing. Users should note that the renal retention profile identified for MP2346 (~8 %ID/g, [2]) may constrain therapeutic dosing and warrants co-evaluation of nephroprotective strategies.

Early-Phase Tumor Contrast vs. Affinity in PET/SPECT

In imaging protocols where image acquisition occurs within 4 h of injection, DOTA-based bombesin constructs deliver statistically significant improvements in tumor-to-organ contrast ratios compared to NOTA- and NODAGA-coupled analogs, despite the latter exhibiting lower (better) IC₅₀ values in vitro [3]. This counter-intuitive performance pattern—higher contrast from a nominally lower-affinity chelator—must be factored into procurement decisions for short-duration imaging protocols to avoid selecting a radiochemically suboptimal conjugate based solely on receptor binding data.

Full-Length Bombesin for Receptor-Mediated Cellular Uptake

When the experimental objective involves maximizing GRPR-mediated internalization and intracellular retention of the radiometal—critical for both therapeutic efficacy and residualizing imaging probes—the full-length (1-14) bombesin scaffold is essential. Yang et al. demonstrated that truncation to the (7-14) fragment reduces GRPR binding affinity by approximately 8.4-fold (IC₅₀ 2.2 vs 18.4 nM) [4]. This affinity differential translates directly into reduced receptor occupancy and internalization at clinically relevant peptide concentrations, making the full-length scaffold the mandatory procurement specification for internalization-dependent applications.

Dual-Targeting Heterobivalent Conjugate Engineering

The DOTA-bombesin (1-14) scaffold has been successfully employed as a modular GRPR-targeting domain in heterobivalent constructs, as exemplified by the Lys¹(α,γ-Folate)-Lys³(¹⁷⁷Lu-DOTA)-Bombesin(1-14) conjugate that achieved a tumor radiation dose of 23.9 ± 2.1 Gy in T47D breast cancer xenografts co-expressing folate receptors and GRPR [5]. This application leverages the full-length sequence's retention of high-affinity GRPR binding while permitting orthogonal functionalization at Lys¹ and Lys³ positions, a design flexibility not readily achievable with truncated (7-14) or heavily modified analogs.

Application

Selection Property

Validation Focus

Multi-isotope radiometal coordination studies

Broad DOTA radiometal compatibility (⁶⁸Ga, ⁶⁴Cu, ¹⁷⁷Lu, ⁹⁰Y, ¹¹¹In)

Tissue uptake and renal retention endpoints

Short-duration imaging protocol studies

Chelator-dependent biodistribution and clearance kinetics

Tumor-to-organ contrast at target time points

GRPR-mediated internalization studies

Full-length (1-14) peptide binding affinity

Receptor internalization and intracellular retention endpoints

Heterobivalent conjugate engineering studies

Orthogonal functionalization at Lys¹ and Lys³ positions

Dual-receptor binding specificity and tumor-dose modeling

• [1] Breeman WAP, de Jong M, Erion JL, Bugaj JE, Srinivasan A, Bernard BF, et al. Preclinical comparison of ¹¹¹In-labeled DTPA- or DOTA-bombesin analogs for receptor-targeted scintigraphy and radionuclide therapy. J Nucl Med. 2002;43(12):1650-1656. PMID: 12454615. View Source
• [2] Schroeder RPJ, Müller C, Reneman S, Melis ML, Breeman WAP, de Blois E, et al. A standardised study to compare prostate cancer targeting efficacy of five radiolabelled bombesin analogues. Eur J Nucl Med Mol Imaging. 2010;37(7):1386-1396. PMID: 20182713. View Source
• [3] Mitran B, Varasteh Z, Selvaraju RK, Lindeberg G, Sörensen J, Larhed M, et al. Selection of optimal chelator improves the contrast of GRPR imaging using bombesin analogue RM26. Int J Oncol. 2016;48(5):2124-2134. PMID: 26983776. View Source
• [4] Yang YS, Zhang X, Xiong Z, Chen X. Comparative in vitro and in vivo evaluation of two ⁶⁴Cu-labeled bombesin analogs in a mouse model of human prostate adenocarcinoma. Nucl Med Biol. 2006;33(3):371-380. PMID: 16631086. View Source
• [5] Pedroza-Solis R, Ferro-Flores G, Ocampo-García B, Santos-Cuevas C, Azorín-Vega E, de María Ramírez F. Synthesis and evaluation of Lys¹(α,γ-Folate)Lys³(¹⁷⁷Lu-DOTA)-Bombesin(1-14) as a potential theranostic radiopharmaceutical for breast cancer. Appl Radiat Isot. 2016;107:214-219. View Source